Cas no 129664-10-4 (2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline (2E)-but-2-enedioate)

2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline (2E)-but-2-enedioate structure
129664-10-4 structure
Product name:2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline (2E)-but-2-enedioate
CAS No:129664-10-4
MF:C20H26N4O5
MW:402.444244861603
CID:1228404
PubChem ID:6449169

2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline (2E)-but-2-enedioate
    • (E)-but-2-enedioic acid,2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline
    • 2-(4-Methyl-1-piperazinyl)-4-propoxyquinazoline fumarate
    • Quinazoline, 2-(4-methyl-1-piperazinyl)-4-propoxy-, (E)-2-butenedioate (1:1)
    • 129664-10-4
    • Inchi: InChI=1S/C16H22N4O.C4H4O4/c1-3-12-21-15-13-6-4-5-7-14(13)17-16(18-15)20-10-8-19(2)9-11-20;5-3(6)1-2-4(7)8/h4-7H,3,8-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
    • InChI Key: LJDYUESPPIOCLR-WLHGVMLRSA-N
    • SMILES: CCCOC1=NC(=NC2=CC=CC=C21)N3CCN(CC3)C.C(=CC(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 402.19048
  • Monoisotopic Mass: 402.19031994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 438
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 116.09

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